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Compound of Interest

Compound Name: H3K4(Me2) (1-20)

Cat. No.: B15597301 Get Quote

Essential Safety and Handling Guide for
H3K4(Me2) (1-20)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the histone peptide H3K4(Me2) (1-20). As the

specific chemical, physical, and toxicological properties of this product have not been

exhaustively investigated, it is imperative to exercise due care and follow standard laboratory

safety protocols.[1] This document outlines recommended personal protective equipment,

operational procedures for handling and storage, and appropriate disposal methods based on

best practices for non-hazardous peptide compounds.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with H3K4(Me2) (1-20) in a laboratory setting, the use of appropriate personal

protective equipment and engineering controls is essential to ensure personnel safety.[2] A

work area and process assessment should be conducted to determine all potential hazards

and select the appropriate PPE.[3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against dust particles or

splashes.[2] For splash

hazards, a face shield should

be worn in addition to safety

goggles.[3]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[2][4] Gloves should be

changed frequently, especially

after direct contact with the

substance.[3]

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin.[2]

Respiratory Protection Respirator

Recommended when handling

the lyophilized powder to

prevent inhalation of dust.[2]

Work should be conducted in a

well-ventilated area.[5]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the peptide and

ensure the safety of laboratory personnel.[2]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated work area is clean and uncluttered.[2]

Equilibration: Allow the sealed container of the lyophilized peptide to equilibrate to room

temperature before opening to prevent moisture condensation.[2]
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Don PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and gloves.[2]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

minimize dust generation.[2]

Reconstitution: If preparing a solution, reconstitute the peptide in the appropriate solvent as

per experimental protocols. If using water as the stock solution, it is recommended to filter

and sterilize it with a 0.22 μm filter before use.[6]

Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is advisable to

aliquot the reconstituted peptide into single-use vials.[7]

Storage Conditions:

Lyophilized Powder: Store at room temperature for short-term in the continental US;

however, storage conditions may vary elsewhere.[6]

Stock Solution: For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1

month.[6] Ensure containers are sealed and protected from moisture and light.[6]

Disposal Plan
Dispose of H3K4(Me2) (1-20) and any contaminated materials in accordance with local, state,

and federal regulations for non-hazardous chemical waste.[2] Even though a substance may

be classified as non-hazardous, it should still be managed properly to prevent environmental

pollution.[8]

Step-by-Step Disposal Procedure:

Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[2][9]

Container Sealing: Securely seal the waste container to prevent any leakage.[2]

Waste Pickup: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety office.[2]
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Empty Containers: Empty containers must be thoroughly rinsed and cleaned to remove any

residual peptide before being disposed of in the regular trash.[9][10]

Experimental Workflow and Data Management
The following diagram illustrates a standard workflow for the safe handling of H3K4(Me2) (1-
20) from receipt to disposal.
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Caption: Workflow for Safe Handling of H3K4(Me2) (1-20).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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